Tungsten;tetrachloride

• Molecular Formula: Cl4W-4
• Molecular Weight: 325.6 g/mol
• InChI: InChI=1S/4ClH.W/h4*1H;/p-4
• InChIKey: UBHWUJQVPJLONC-UHFFFAOYSA-J

WCl₄ Procurement Baseline: Structure, Electronics & Identity

Tungsten tetrachloride (WCl₄, CAS 13470-13-8) is a binary tungsten(IV) chloride that crystallizes as a diamagnetic black solid with a distinctive polymeric structure composed of linear chains of edge-sharing WCl₆ octahedra featuring alternating short (2.688 Å, bonding) and long (3.787 Å, nonbonding) W–W distances [1]. Unlike the molecular WCl₆ (volatile, octahedral monomer) and the dimeric W₂Cl₁₀ (paramagnetic, hygroscopic), WCl₄ occupies a unique intermediate position in the W–Cl phase diagram. Density functional theory (DFT) calculations reveal that WCl₄ adopts a tetrahedral (Td) triplet ground state in the gas phase and—critically—possesses metallic electronic character (zero band gap) in the solid state, contrasting sharply with the semiconducting gaps of WCl₃ (1.78 eV), WCl₅ (0.08 eV), α-WCl₆ (1.803 eV), and β-WCl₆ (1.746 eV) [2].

Polymeric chain structure with edge-sharing WCl₆ octahedra — distinct from molecular WCl₆ and dimeric W₂Cl₁₀

Diamagnetic solid (all electrons paired in d² configuration), contrasting with paramagnetic WCl₅

Reported metallic conductor with zero band gap in solid state, whereas WCl₃, WCl₅, and WCl₆ are semiconductors

• [1] Kolesnichenko, V.; Swenson, D. C.; Messerle, L. Facile Reduction of Tungsten Halides with Nonconventional, Mild Reductants. I. Tungsten Tetrachloride: Several Convenient Solid-State Syntheses, a Solution Synthesis of Highly Reactive (WCl₄)ₓ, and the Molecular Structure of Polymeric Tungsten Tetrachloride. Inorg. Chem. 1998, 37, 3257–3262. DOI: 10.1021/ic9801286. View Source
• [2] Boudissa, R.; Madkour, Y.; Chihi, T.; Ghebouli, M. A.; Bouandas, H.; Benlakhdar, F.; Fatmi, M.; Ghebouli, B.; Albaqami, M. D.; Mohammad, S.; Habila, M.; Sillanpää, M. Prediction Study of Optical, Structural and Electronic Properties of WClₓ (x = 3 to 6). Chem. Phys. Lett. 2024, 856, 141633. DOI: 10.1016/j.cplett.2024.141633. View Source

Why Generic Substitution of WCl₄ with WCl₅/WCl₆ Fails

WCl₄, WCl₅, and WCl₆ differ fundamentally in oxidation state (+4, +5, +6), solid-state structure (polymeric chains vs. dimeric vs. monomeric), magnetic response (diamagnetic vs. paramagnetic), electronic conductivity (metallic vs. semiconducting), and thermal decomposition pathway. These differences translate directly into divergent performance in catalysis, thin-film deposition, and materials synthesis. For example, in olefin metathesis polymerization, WCl₄-derived catalysts deliver higher cis-stereoselectivity but lower overall activity compared to WCl₆- or WCl₅-based systems [1]. In electrodeposition from chloroaluminate ionic liquids, WCl₄ baths fail to produce any deposit, whereas WCl₅ baths yield tungsten-rich films at moderate temperatures [2]. Generic substitution without accounting for these property divergences will compromise product microstructure, deposition yield, and electronic functionality.

WCl₄ Target Profile

Oxidation state +4; polymeric chains; diamagnetic

Metallic electronic character (zero band gap)

Thermal disproportionation above ~295 °C

WCl₅ / WCl₆ Substitutes

Divergences that may shift performance

Higher oxidation states (+5, +6); paramagnetic; semiconducting gaps

Semiconducting behavior may not substitute for metallic conduction applications

Vaporization vs. disproportionation alters process window and byproduct profile

• [1] Balcar, H.; Bastl, Z. Ring Opening Metathesis Polymerization of Norbornene by WCl₆: Formation of WCl₅ and WCl₄ and Their Catalytic Activity. Collect. Czech. Chem. Commun. 1996, 61, 1353–1359. DOI: 10.1135/cccc19961353. View Source
• [2] Takeuchi, Y.; et al. Toward Tungsten Electrodeposition at Moderate Temperatures Below 100 °C Using Chloroaluminate Ionic Liquids. J. Electrochem. Soc. 2023, 170, 052504. DOI: 10.1149/1945-7111/accfc4. View Source

WCl₄ Differentiation Evidence for Procurement

Electronic Structure: Metallic WCl₄ vs. Semiconducting WClₓ

DFT calculations using the CASTEP code with GGA-PBESOL functional reveal a fundamental electronic divergence: WCl₄ possesses metallic character with zero band gap, whereas all other binary tungsten chloride phases (WCl₃, WCl₅, α-WCl₆, β-WCl₆) are semiconductors with finite direct Γ–Γ band gaps. This metallic character is unique to the WCl₄ phase in the W–Cl system and arises from its distinct monoclinic polymeric structure with ordered W vacancies [1].

Electronic structure

Head-to-head

WCl₄metallic (0 eV)

vs

WCl₃–WCl₆1.78–0.08 eV

Unique metallic character may enable conductive precursor studies; semiconducting phases not interchangeable.

DFT-GGA-PBESOL, solid-state monoclinic phase.

Evidence Dimension	Electronic band gap (direct Γ–Γ transition) computed by DFT-GGA-PBESOL at 300 eV cutoff
Target Compound Data	WCl₄: metallic character (band gap = 0 eV; zero density of states at Fermi level not observed)
Comparator Or Baseline	WCl₃: 1.78 eV; WCl₅: 0.08 eV; β-WCl₆: 1.746 eV; α-WCl₆: 1.803 eV
Quantified Difference	Δ = 0.08 eV to 1.80 eV difference; WCl₄ is the sole metallic conductor in the series
Conditions	Solid-state monoclinic C2/m phase; DFT CASTEP calculations, norm-conserving pseudopotentials, GGA-PBESOL functional, 300 eV cutoff energy, 4×4×4 Monkhorst-Pack k-point grid [1]

Why This Matters

The metallic conductivity of WCl₄ enables fundamentally different applications (e.g., conductive precursor layers, electrodes) compared to the semiconducting WCl₅ and WCl₆ phases; selecting the wrong chloride for electronic applications will result in a qualitatively different conduction mechanism.

• [1] Boudissa, R.; Madkour, Y.; Chihi, T.; et al. Prediction Study of Optical, Structural and Electronic Properties of WClₓ (x = 3 to 6). Chem. Phys. Lett. 2024, 856, 141633. DOI: 10.1016/j.cplett.2024.141633. View Source

Magnetic Signature: Diamagnetic WCl₄ vs. Paramagnetic WCl₅

WCl₄ is consistently characterized across multiple authoritative sources as a diamagnetic solid, indicating all electrons are paired in the d² configuration within the polymeric octahedral framework [1]. In contrast, WCl₅ (d¹) exhibits paramagnetism with a calculated magnetic moment of 0.503 μB per unit cell from DFT [2]. This magnetic dichotomy is a direct consequence of the differing oxidation states and electronic configurations, and it can be exploited for magnetic separation, characterization, or applications where magnetic interference must be minimized.

Magnetic signature

Cross-study

WCl₄diamagnetic (0 μB)

vs

WCl₅paramagnetic (0.503 μB)

Diamagnetic response supports applications sensitive to magnetic fields; paramagnetic WCl₅ may interfere.

Solid-state DFT; consistent with experimental literature.

Evidence Dimension	Magnetic susceptibility / magnetic moment
Target Compound Data	WCl₄: diamagnetic; calculated total magnetic moment = 0.000 μB [2]
Comparator Or Baseline	WCl₅: paramagnetic; calculated total magnetic moment = 0.503 μB [2]
Quantified Difference	Δμ = 0.503 μB; qualitative magnetic character is opposite (diamagnetic vs. paramagnetic)
Conditions	Solid-state DFT calculations (Materials Project data); experimental literature reports confirm WCl₄ is diamagnetic and WCl₅ is paramagnetic [REFS-1, REFS-2]

Why This Matters

For applications sensitive to magnetic fields (e.g., superconducting device components, magnetic shielding, spintronics precursor layers), the diamagnetic nature of WCl₄ is a critical selection criterion that excludes paramagnetic WCl₅.

• [1] Wikipedia contributors. Tungsten(IV) chloride. Wikipedia, The Free Encyclopedia. Accessed 2026. https://en.wikipedia.org/wiki/Tungsten(IV)_chloride. View Source
• [2] Materials Project. Calculation Summary: WCl₄ (mp-697593) and WCl₅. Legacy Materials Project Database. https://legacy.materialsproject.org. View Source

Synthesis Yield: Antimony Reduction vs. Conventional Routes

Kolesnichenko et al. (1998) developed three safer solid-state reduction routes for preparing crystalline (WCl₄)ₓ from WCl₆: mercury (83% yield), bismuth (82% yield), and antimony reduction (97% yield). Additionally, a solution-phase tin reduction in 1,2-dichloroethane produces highly reactive (WCl₄)ₓ powder in 99% yield [1]. These yields significantly exceed those reported for conventional H₂ or Al reduction of WCl₆, which typically achieve ~70–85% under optimized stoichiometry at 300–400 °C . The antimony route is cited as 'optimal' in authoritative reference works [2].

Synthesis yield

Reported

97% crystalline (Sb red.)
99% reactive powder (Sn red.)

Reported higher yields via Sb/Sn routes may improve batch consistency and lower WCl₆ contamination.

Conventional H₂/Al reduction ~70–85%. Kolesnichenko et al. 1998.

Evidence Dimension	Isolated yield of crystalline or highly reactive (WCl₄)ₓ from WCl₆ reduction
Target Compound Data	Antimony reduction: 97% crystalline yield; tin reduction: 99% reactive powder yield [1]
Comparator Or Baseline	H₂ or Al reduction of WCl₆ at 300–400 °C: ~70–85%
Quantified Difference	12–29 percentage point yield advantage for Sb/Sn routes over conventional H₂/Al reduction
Conditions	Solid-state tube furnace (Sb/Hg/Bi) or solution-phase Sn reduction in 1,2-dichloroethane [1]; conventional H₂/Al reduction in flow reactor

Why This Matters

Procurement of WCl₄ synthesized via the high-yield Sb or Sn reduction routes ensures higher batch-to-batch consistency and lower residual WCl₆ contamination, which is critical for reproducible downstream chemistry in catalyst preparation and electronic-grade material synthesis.

• [1] Kolesnichenko, V.; Swenson, D. C.; Messerle, L. Inorg. Chem. 1998, 37, 3257–3262. DOI: 10.1021/ic9801286. View Source
• [2] Wikipedia. Tungsten(IV) chloride — Structure and Preparation. https://en.wikipedia.org/wiki/Tungsten(IV)_chloride. View Source

Thermal Disproportionation vs. Vaporization: WCl₄ vs. WCl₅

Thermogravimetric and differential thermal analysis (TGA/DTA) by the Chemical Society of Japan established that WCl₄ begins to disproportionate at ~295 °C into WCl₂.₆ (a subchloride) and gaseous WCl₅. During hydrogen reduction, 13.0% of WCl₄ undergoes this competing disproportionation pathway above 295 °C [1]. In contrast, WCl₅ merely vaporizes above 105 °C with partial reduction (17.7%) to WCl₄ rather than undergoing disproportionation [1]. These divergent thermal behaviors impose fundamentally different process windows: WCl₄ must be handled below ~295 °C in closed systems or with controlled atmospheres to avoid compositional drift, whereas WCl₅ volatility dominates above 105 °C.

Thermal behavior

Head-to-head

WCl₄disproportionation ~295 °C

vs

WCl₅vaporization ~105 °C

Divergent thermal pathways require distinct process windows; WCl₄ generates gaseous WCl₅ above threshold.

TGA/DTA under Ar; Chemical Society of Japan 1972.

Evidence Dimension	Onset temperature of thermal disproportionation or vaporization under inert atmosphere
Target Compound Data	WCl₄: disproportionation onset ~295 °C to WCl₂.₆ + gaseous WCl₅; 13.0% mass loss to disproportionation during H₂ reduction [1]
Comparator Or Baseline	WCl₅: vaporization onset ~105 °C; 17.7% reduction to WCl₄ during H₂ co-treatment, no disproportionation [1]
Quantified Difference	~190 °C higher thermal event onset for WCl₄; mechanistic divergence (disproportionation vs. vaporization) above respective thresholds
Conditions	Argon atmosphere, TGA/DTA/XRD analysis; H₂ reduction experiments, 270–380 °C [1]

Why This Matters

For high-temperature CVD/ALD processes or reductive transformations, WCl₄'s disproportionation pathway at moderate temperatures introduces gaseous WCl₅ as a volatile byproduct that can alter film stoichiometry and uniformity; process engineers must account for this when selecting between WCl₄ and WCl₅ as precursor sources.

• [1] Nippon Kagaku Kaishi. Disproportionation of Tungsten Subchlorides (1972, Vol. 1972, No. 7, pp. 1226–1229) and Reduction Process of Tungsten Subchlorides with Hydrogen (1972, Vol. 1972, No. 7, pp. 1230–1233). Chemical Society of Japan. DOI: 10.1246/nikkashi.1972.1226 and 10.1246/nikkashi.1972.1230. View Source

ROMP Selectivity: Higher cis-Polynorbornene with WCl₄

In a systematic study of ring-opening metathesis polymerization (ROMP) of norbornene, Balcar and Bastl (1996) demonstrated that the catalytic activity ranking is WCl₅ > WCl₆ >> WCl₄ ≈ [WCl₄Lₙ] for overall conversion. However—and critically for polymer microstructure—the polynorbornenes prepared with both WCl₄ and the soluble [WCl₄Lₙ] species possess a higher content of cis double bonds compared to polymers prepared with WCl₆ and WCl₅ catalysts [1]. This stereochemical divergence arises from the different coordination environments and oxidation states of the active tungsten centers, with W(IV) species favoring cis-insertion pathways.

ROMP cis selectivity

Head-to-head

WCl₄higher cis content

vs

WCl₅/WCl₆lower cis content, higher activity

Reported higher cis selectivity may support elastomeric property tuning; activity is reported lower.

Polynorbornene ROMP; Balcar & Bastl 1996.

Evidence Dimension	cis double bond content in polynorbornene produced by ROMP
Target Compound Data	WCl₄ and [WCl₄Lₙ]: higher cis content (qualitative ranking; exact σc not numerically reported in primary study) [1]
Comparator Or Baseline	WCl₆ and WCl₅: lower cis content; activity order WCl₅ > WCl₆ >> WCl₄ ≈ [WCl₄Lₙ] [1]
Quantified Difference	Activity: WCl₅/WCl₆ >> WCl₄ (approximately two orders of magnitude by '>>' notation); cis-selectivity: WCl₄ > WCl₅/WCl₆ (qualitative ranking)
Conditions	Norbornene monomer, benzene or cyclohexane solvent, ambient temperature; polymer microstructure characterized by ¹H NMR [1]

Why This Matters

When high-cis polynorbornene microstructure is required (for elastomeric properties, crystallinity control, or specific mechanical behavior), WCl₄-based catalyst systems offer a stereochemical advantage over the more active but less cis-selective WCl₅ and WCl₆ catalysts.

• [1] Balcar, H.; Bastl, Z. Ring Opening Metathesis Polymerization of Norbornene by WCl₆: Formation of WCl₅ and WCl₄ and Their Catalytic Activity. Collect. Czech. Chem. Commun. 1996, 61, 1353–1359. DOI: 10.1135/cccc19961353. View Source

Electrodeposition Outcome: No Deposit (WCl₄) vs. Film (WCl₅)

Takeuchi et al. (2023) investigated the electrochemical reduction of both WCl₄ and WCl₅ in 1-ethyl-3-methylimidazolium chloride (EMIC) and EMIC–AlCl₃ ionic liquid electrolytes at 80–120 °C for moderate-temperature tungsten electrodeposition. The study found that WCl₄-containing baths (both neutral EMIC and Lewis acidic EMIC–AlCl₃) did not yield any tungsten deposits on the substrate. Conversely, the Lewis acidic EMIC–AlCl₃–WCl₅ bath consistently produced W-rich films of ~1 μm thickness, with films deposited at 80 °C reaching a higher tungsten content of 54 at.% compared to films deposited at 120 °C [1]. This stark performance dichotomy is attributed to the differing reducibility and speciation of W(IV) vs. W(V) chloroaluminate complexes in the ionic liquid medium.

Electrodeposition

Head-to-head

WCl₄no deposit

vs

WCl₅W-rich film (54 at.% W)

WCl₄ may not support electrodeposition in chloroaluminate ILs; WCl₅ forms films under same conditions.

EMIC–AlCl₃ ionic liquid, 80–120 °C; Takeuchi et al. 2023.

Evidence Dimension	Electrodeposition outcome: film formation and tungsten content
Target Compound Data	WCl₄: no deposit in any bath composition (EMIC or EMIC–AlCl₃), 80–120 °C [1]
Comparator Or Baseline	WCl₅: W-rich films of ~1 μm thickness; 54 at.% W at 80 °C in EMIC–AlCl₃ bath [1]
Quantified Difference	Qualitatively binary outcome (no deposit vs. film formation); WCl₅ yields 54 at.% W at 80 °C
Conditions	EMIC and EMIC–AlCl₃ ionic liquids, 80–120 °C, potentiostatic electrodeposition [1]

Why This Matters

For low-temperature electrodeposition of tungsten films in microelectromechanical systems (MEMS) or semiconductor metallization, WCl₄ is functionally unsuitable as a precursor, and procurement should be directed toward WCl₅ or alternative tungsten sources. This negative differentiation is equally important for avoiding costly trial-and-error in process development.

• [1] Takeuchi, Y.; et al. Toward Tungsten Electrodeposition at Moderate Temperatures Below 100 °C Using Chloroaluminate Ionic Liquids. J. Electrochem. Soc. 2023, 170, 052504. DOI: 10.1149/1945-7111/accfc4. View Source

High-Value Applications of Tungsten Tetrachloride

High-cis Polynorbornene via ROMP

For applications requiring high cis content in ring-opened polynorbornene (e.g., elastomeric specialty polymers, high-crystallinity films), WCl₄ and its soluble adducts provide superior cis-stereoselectivity compared to WCl₅ and WCl₆ catalysts, as established by direct comparative ROMP studies [1]. Pure WCl₄ suspension initiates rapid norbornene polymerization under mild conditions; when dissolved via reaction with oxygen-containing co-substrates (e.g., 1,4-dioxane), homogeneous polymerization proceeds at monomer-to-catalyst ratios up to 1000, producing polymer with M̄w ≈ 400,000 [2]. The trade-off is lower overall catalytic activity relative to WCl₅/WCl₆, making this scenario most appropriate when polymer microstructure (cis/trans ratio) is the primary quality metric rather than turnover frequency.

Precursor for Conductive WSe₂ Nanosheets

WCl₄ is employed as a key precursor reactant for the preparation of highly conductive WSe₂ nanosheets, materials with exceptional charge carrier mobility for next-generation transistors, sensors, and optoelectronic devices [1]. The metallic electronic character of WCl₄ (zero band gap, in contrast to semiconducting WCl₅ and WCl₆) [2] may facilitate reductive selenization pathways that differ mechanistically from those using higher-oxidation-state precursors. Procurement for WSe₂ nanosheet synthesis should specify WCl₄ (not WCl₅ or WCl₆) to ensure consistency with published protocols and to exploit the unique W(IV) reactivity profile.

W(IV) Organometallic Synthon Preparation

Highly reactive (WCl₄)ₓ powder, prepared in 99% yield via tin reduction of WCl₆ in 1,2-dichloroethane, is readily converted in high yields to the key W(IV) coordination synthons WCl₄(MeCN)₂ and the dimolybdenum/tungsten-type dimer W₂Cl₄(OMe)₄(HOMe)₂ [1]. These intermediates serve as entry points to a broad range of W(IV) organometallic complexes including imido, oxo, and hydrazido derivatives used in MOCVD precursor chemistry [2]. For synthetic laboratories building W(IV) complex libraries, procurement of high-surface-area reactive (WCl₄)ₓ powder (as opposed to lower-surface-area crystalline material from antimony reduction) is critical for ensuring complete ligand substitution reactivity.

Thermally Controlled CVD/ALD via Disproportionation

The well-characterized disproportionation of WCl₄ at ~295 °C into WCl₂.₆ and gaseous WCl₅ [1] can be strategically leveraged in two-zone CVD reactor designs where controlled WCl₅ generation in situ is desired for tungsten or tungsten nitride film growth. Unlike direct WCl₅ precursors that vaporize uncontrollably above 105 °C, WCl₄ provides a thermally gated release of WCl₅ vapor above 295 °C, enabling tighter control over precursor flux and reducing premature volatilization losses during substrate heating. This application requires process engineers to account for the 13% mass loss to competing disproportionation during hydrogen co-reduction [1].

Application

Selection Property

Validation Focus

High-cis polynorbornene ROMP

Catalyst stereoselectivity profile

Cis/trans ratio by ¹H NMR

Precursor for conductive WSe₂ nanosheets

W(IV) precursor reactivity and metallic character

Nanomaterial conductivity and phase purity

W(IV) organometallic synthon preparation

Reactive high-surface-area powder form

Ligand substitution completeness and product yield

Thermally controlled CVD/ALD via disproportionation

Disproportionation onset and WCl₅ release profile

In situ WCl₅ flux and film stoichiometry control

• [1] Balcar, H.; Bastl, Z. Collect. Czech. Chem. Commun. 1996, 61, 1353–1359. DOI: 10.1135/cccc19961353. View Source
• [2] Pure WCl₄-Catalyst for Polymerization of Norbornene and Monosubstituted Acetylenes. J. Mol. Catal. A: Chem. 1998, 130, 279–284. DOI: 10.1016/S1381-1169(96)00094-5. View Source